![molecular formula C14H14N2O B1209654 8-ethylidene-7,9-dihydro-6aH-pyrrolo[2,1-c][1,4]benzodiazepin-11-one](/img/structure/B1209654.png)
8-ethylidene-7,9-dihydro-6aH-pyrrolo[2,1-c][1,4]benzodiazepin-11-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-ethylidene-7,9-dihydro-6aH-pyrrolo[2,1-c][1,4]benzodiazepin-11-one is a natural product found in Micrococcus and Dipodascus with data available.
Scientific Research Applications
Psychological and Anxiolytic Properties : One study discusses the utility of derivatives of hexahydro-pyrrolo[2,1-c][1,4]benzodiazepin-11-one for treating anxiety in warm-blooded animals, highlighting its potential psychological applications (Visser, 1994).
Pharmaceutical Interest and Synthesis : A research on nitrogen-containing heterocyclic compounds presents the synthesis of novel pyrrolo[2,1-c]-s-triazolo[4,3-a][1,4]benzodiazepine, a compound of pharmaceutical interest, demonstrating the chemical versatility of this class of compounds (Stefancich, Artico, & Silvestri, 1992).
Anxiolytic Agents and Metabolism Studies : Another study investigated pyrrolo[2,1-c][1,4]benzodiazepine derivatives for their anxiolytic properties, including metabolism studies in animals, suggesting their potential in clinical applications (Wright, Brabander, Greenblatt, Day, & Hardy, 1978).
Broad Spectrum of Biological Activities : Pyrrolo[2,1-c][1,4]benzodiazepines are noted for their wide range of biological activities, including interactions with DNA and potential in clinical trials, demonstrating their significance in medicinal chemistry (Varvounis, 2016).
Anti-HIV Activity : Research into dihydropyrrolo benzothiadiazepine acetic acids and related derivatives highlights their potential anti-HIV-1 activity, indicating the relevance of this compound class in antiviral research (Silvestri, Artico, Pagnozzi, Stefancich, Massa, la Colla, Loi, Spiga, Corrias, & Lichino, 1996).
Anti-Cancer Potential : Studies also include the synthesis of alkylamino substituted pyrrolo[2,1-c][1,4]benzodiazepines, assessed for their cytotoxicity, indicating potential as anti-cancer agents (Kamal, Laxman, Ramesh, Srinivas, & Ramulu, 2002).
properties
Molecular Formula |
C14H14N2O |
---|---|
Molecular Weight |
226.27 g/mol |
IUPAC Name |
8-ethylidene-7,9-dihydro-6aH-pyrrolo[2,1-c][1,4]benzodiazepin-11-one |
InChI |
InChI=1S/C14H14N2O/c1-2-10-7-11-8-15-13-6-4-3-5-12(13)14(17)16(11)9-10/h2-6,8,11H,7,9H2,1H3 |
InChI Key |
GYUDGZRJHSDPLH-UHFFFAOYSA-N |
SMILES |
CC=C1CC2C=NC3=CC=CC=C3C(=O)N2C1 |
Canonical SMILES |
CC=C1CC2C=NC3=CC=CC=C3C(=O)N2C1 |
synonyms |
prothracarcin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.